6-heptylsulfanyl-7H-purin-2-amine

• CAS No.: 5069-83-0
• Molecular Formula: C12H19N5S
• Molecular Weight: 265.38 g/mol
• IUPAC Name: 6-heptylsulfanyl-7H-purin-2-amine
• InChI: InChI=1S/C12H19N5S/c1-2-3-4-5-6-7-18-11-9-10(15-8-14-9)16-12(13)17-11/h8H,2-7H2,1H3,(H3,13,14,15,16,17)
• InChI Key: NNSRACXEGWULFL-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCSC1=NC(=NC2=C1NC=N2)N

Description

6-Heptylsulfanyl-7H-purin-2-amine is a purine derivative characterized by a heptylsulfanyl (-S-C₇H₁₅) substituent at the 6-position of the purine ring and an amine group at the 2-position. Purine derivatives are widely studied for their roles in medicinal chemistry, particularly as kinase inhibitors, antiviral agents, or intermediates in nucleotide synthesis . The extended alkyl chain in 6-heptylsulfanyl-7H-purin-2-amine likely enhances lipophilicity, influencing membrane permeability and bioavailability compared to shorter-chain or aromatic substituents.

Chemical Reactions Analysis

NSC 36823 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may yield oxidized derivatives of NSC 36823, while reduction reactions may produce reduced forms of the compound.

Scientific Research Applications

NSC 36823 has a wide range of scientific research applications. In chemistry, it is used as a reagent in various synthetic reactions. In biology, it has been studied for its potential effects on cellular processes and pathways. In medicine, NSC 36823 is being investigated for its potential therapeutic applications, including its role in drug development and disease treatment. Additionally, the compound has industrial applications, particularly in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of NSC 36823 involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to these targets and modulating their activity. This can lead to changes in cellular processes and pathways, ultimately resulting in the observed effects of the compound. The exact molecular targets and pathways involved can vary depending on the specific application and context in which NSC 36823 is used.

Comparison with Similar Compounds

Key Observations:

• Lipophilicity: The heptylsulfanyl group confers higher logP values compared to hydrazino (polar) or bromophenyl (moderate lipophilicity) substituents, suggesting improved cell membrane penetration .
• Solubility: Hydrazino derivatives (e.g., 6-Hydrazino-7H-purin-2-amine) exhibit greater aqueous solubility due to hydrogen-bonding capacity , whereas heptylsulfanyl and benzylsulfanyl analogs are more soluble in nonpolar solvents .